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Compound of Interest

Compound Name: Tenacissoside E

Cat. No.: B15596537

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This technical guide addresses the molecular formula and weight of

Tenacissoside E. Following a comprehensive search, specific data for "Tenacissoside E" is

not available in the public domain. In lieu of this, this document provides a comparative

summary of the physicochemical properties of closely related and well-documented

Tenacissoside compounds, namely Tenacissoside G, H, I, and L. These compounds are all C21

steroidal glycosides isolated from the stems of Marsdenia tenacissima.

Quantitative Data Summary
For ease of comparison, the molecular formulas and weights of the documented Tenacissoside

analogs are presented in the table below.
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Compound Molecular Formula Molecular Weight ( g/mol )

Tenacissoside G C42H64O 792.95

Tenacissoside H C42H66O14 794.97[1][2][3]

Tenacissoside I C44H62O14 814.95[4], 815.0[5]

Tenacissoside L C42H72O16 833

Experimental Protocols and Signaling Pathways
Due to the absence of specific data for Tenacissoside E in the conducted research, no

experimental protocols or signaling pathways can be described for this particular compound.

Research is available for related compounds such as Tenacissoside H, which has been studied

for its anti-tumor activity and its role in regulating the PI3K/Akt-NF-κB transduction cascade[1].

Similarly, Tenacissoside G is noted for its potential to reverse multidrug resistance in cancer

cells overexpressing P-glycoprotein[6].

Logical Relationship of Tenacissoside Analogs
The following diagram illustrates the common origin of the known Tenacissoside compounds.
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Caption: Relationship of Tenacissoside Analogs to their Botanical Source.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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